Cas no 2680792-03-2 ((1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid
• CAS No: 2680792-03-2
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5649097
• PubChem ID: 165907817
• Update Time: 2025-05-24

(1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273238
• EN300-44827001
• EN300-28273244
• 2680695-86-5
• (1s,3s)-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid
• 2680792-03-2
• (1r,3r)-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid
• 3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid
• (1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H15NO4/c1-2-3-15-10(14)11-6-7-4-8(5-7)9(12)13/h2,7-8H,1,3-6H2,(H,11,14)(H,12,13)
• InChI Key： SENQYVIYFKGAQX-UHFFFAOYSA-N
• SMILES： OC(C1CC(CNC(=O)OCC=C)C1)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid

Latest Research Brief on (1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid (CAS: 2680792-03-2)

In recent years, the compound (1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid (CAS: 2680792-03-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The unique structural features of this compound, including its cyclobutane ring and functionalized side chains, make it a versatile scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological applications of (1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study highlighted the compound's role as a building block for the development of covalent inhibitors, leveraging its reactive prop-2-en-1-yloxy carbonylamino group for selective binding to cysteine residues in target proteins.

Another significant advancement was reported in a preprint article on bioRxiv, where the compound was utilized in the design of proteolysis-targeting chimeras (PROTACs). The researchers demonstrated that (1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid could be effectively conjugated to E3 ligase ligands, enabling the targeted degradation of disease-relevant proteins. This approach holds great promise for addressing previously "undruggable" targets in oncology and neurodegenerative diseases.

Pharmacokinetic studies of derivatives based on this scaffold have also shown encouraging results. A 2023 publication in ACS Pharmacology & Translational Science revealed that the compound exhibits favorable metabolic stability and membrane permeability, making it a suitable candidate for further optimization. Molecular dynamics simulations further supported its potential by demonstrating stable binding modes with various therapeutic targets, including kinases and GPCRs.

In conclusion, (1r,3r)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclobutane-1-carboxylic acid (CAS: 2680792-03-2) represents a valuable chemical entity in modern drug discovery. Its applications span from covalent inhibitor design to PROTAC development, showcasing its versatility. Future research should focus on expanding its therapeutic scope and improving its drug-like properties through structural modifications. The compound's growing prominence underscores its potential to contribute to next-generation therapeutics in multiple disease areas.